molecular formula C7H3Cl2FO2 B1591831 3,5-Dichloro-4-fluorobenzoic acid CAS No. 98191-30-1

3,5-Dichloro-4-fluorobenzoic acid

Cat. No. B1591831
CAS RN: 98191-30-1
M. Wt: 209 g/mol
InChI Key: CRRHVMZOOBWYRG-UHFFFAOYSA-N
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Description

3,5-Dichloro-4-fluorobenzoic acid is a chemical compound with the formula C7H3Cl2FO2 . It is used in laboratory chemicals and for the manufacture of substances. It is also used in scientific research and development .


Molecular Structure Analysis

The molecular structure of 3,5-Dichloro-4-fluorobenzoic acid consists of a benzene ring with two chlorine atoms, one fluorine atom, and a carboxylic acid group attached to it . The molecular weight is 209 .


Physical And Chemical Properties Analysis

3,5-Dichloro-4-fluorobenzoic acid is a solid powder at room temperature .

Scientific Research Applications

Synthesis of Medicines

3,5-Dichloro-4-fluorobenzoic acid is a valuable intermediate for the synthesis of medicines, including antibacterials . It’s used as a synthetic precursor in the creation of biologically active compounds .

Antibacterial Activity

The compound plays a significant role in the development of antibacterial drugs. For instance, it’s used in the synthesis of quinolone-3-carboxylic acids derivatives, which are known for their antibacterial properties .

Antituberculosis Activity

Hydrazones derived from 4-fluorobenzoic acid hydrazide, which can be synthesized from 3,5-Dichloro-4-fluorobenzoic acid, have shown significant antituberculosis activity . They have been used to inhibit Mycobacterium tuberculosis, the pathogen responsible for tuberculosis .

Synthesis of Antitumor Agents

3,5-Dichloro-4-fluorobenzoic acid is also used in the synthesis of antitumor agents. Hydrazone derivatives, which can be synthesized from this compound, have shown antitumoral activity .

Synthesis of Analgesic and Anti-inflammatory Drugs

Hydrazone derivatives synthesized from 3,5-Dichloro-4-fluorobenzoic acid have shown analgesic and anti-inflammatory activities . This makes the compound a valuable resource in the development of pain relief and anti-inflammatory medications .

Synthesis of Antioxidants

Oxadiazoles, which can be synthesized from 3,5-Dichloro-4-fluorobenzoic acid, have shown antioxidant activities . This makes the compound useful in the development of antioxidant drugs .

Synthesis of Finafloxacin Hydrochloride

2,4-Dichloro-3-cyano-5-fluorobenzoic acid, a key intermediate for the synthesis of finafloxacin hydrochloride (a novel fluoroquinolone antibiotic), can be synthesized from 3,5-Dichloro-4-fluorobenzoic acid .

Synthesis of Anticonvulsant Drugs

Hydrazone derivatives synthesized from 3,5-Dichloro-4-fluorobenzoic acid have shown anticonvulsant activities . This makes the compound a valuable resource in the development of anticonvulsant medications .

Safety and Hazards

3,5-Dichloro-4-fluorobenzoic acid can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust, mist, spray, and to wear protective gloves, protective clothing, eye protection, and face protection when handling this substance .

properties

IUPAC Name

3,5-dichloro-4-fluorobenzoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H3Cl2FO2/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2H,(H,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CRRHVMZOOBWYRG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C=C(C(=C1Cl)F)Cl)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H3Cl2FO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40601570
Record name 3,5-Dichloro-4-fluorobenzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40601570
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

209.00 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3,5-Dichloro-4-fluorobenzoic acid

CAS RN

98191-30-1
Record name 3,5-Dichloro-4-fluorobenzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40601570
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3,5-dichloro-4-fluorobenzoic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

3,5-dichloro-4-fluorobenzoyl chloride can be prepared as follows: To a round bottom flask with nitrogen purge through a 10% aqueous NaOH trap, was added 3,5-dichloro-4-fluorobenzotriflouride (5.00 g, 21.46 mmol, Aldrich), concentrated sulfuric acid (4.30 g, 42.92 mmol), and finally chlorosulfonic acid (5.15 g, 43.78 mmol). The reaction began to bubble immediately. After the bubbling subsided, the mixture was heated to 80° C. for 1 hr, cooled to room temperature, and added cautiously to stirred ice water. This was extracted twice with methylene chloride. The combined extracts were washed with water and brine, dried over magnesium sulfate, filtered, and evaporated to give a white solid (2.19 g) of 3,5-dichloro-4-fluorobenzoic acid in 49% yield. 1H-NMR (CD3COCD3, 300 MHz) δ (ppm): 7.95 (d, 2H).
Name
3,5-dichloro-4-fluorobenzoyl chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step Two
Quantity
4.3 g
Type
reactant
Reaction Step Two
Quantity
5.15 g
Type
reactant
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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